Cas no 338423-85-1 ((4-Chlorophenyl)(3-{[(4-chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)methanone)
![(4-Chlorophenyl)(3-{[(4-chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)methanone structure](https://ossimg.kuujia.com/scimg/338500/338423-85-1x500.png)
338423-85-1 structure
Product Name:(4-Chlorophenyl)(3-{[(4-chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)methanone
CAS No:338423-85-1
MF:C22H14Cl2O3S
MW:429.315762996674
CID:5025863
Update Time:2023-08-25
(4-Chlorophenyl)(3-{[(4-chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (4-chlorophenyl)(3-{[(4-chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)methanone
- 2-(4-chlorobenzoyl)-3-[(4-chlorobenzenesulfinyl)methyl]-1-benzofuran
- SMR000169812
- Oprea1_321503
- MLS000325541
- HMS2457F07
- (4-Chlorophenyl)(3-{[(4-chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)methanone
-
- Inchi： 1S/C22H14Cl2O3S/c23-15-7-5-14(6-8-15)21(25)22-19(18-3-1-2-4-20(18)27-22)13-28(26)17-11-9-16(24)10-12-17/h1-12H,13H2
- InChI Key： WTENPTCMVROIBQ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)S(CC1=C(C(C2C=CC(=CC=2)Cl)=O)OC2C=CC=CC1=2)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 570
- XLogP3: 6
- Topological Polar Surface Area: 66.5
(4-Chlorophenyl)(3-{[(4-chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 4J-507S-1MG |
(4-chlorophenyl)(3-{[(4-chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)methanone |
338423-85-1 | >90% | 1mg |
£28.00 | 2025-02-08 | |
| Key Organics Ltd | 4J-507S-5MG |
(4-chlorophenyl)(3-{[(4-chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)methanone |
338423-85-1 | >90% | 5mg |
£35.00 | 2025-02-08 | |
| Key Organics Ltd | 4J-507S-10MG |
(4-chlorophenyl)(3-{[(4-chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)methanone |
338423-85-1 | >90% | 10mg |
£48.00 | 2025-02-08 | |
| Key Organics Ltd | 4J-507S-50MG |
(4-chlorophenyl)(3-{[(4-chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)methanone |
338423-85-1 | >90% | 50mg |
£77.00 | 2025-02-08 | |
| Key Organics Ltd | 4J-507S-100MG |
(4-chlorophenyl)(3-{[(4-chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)methanone |
338423-85-1 | >90% | 100mg |
£110.00 | 2025-02-08 |
(4-Chlorophenyl)(3-{[(4-chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)methanone Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
338423-85-1 ((4-Chlorophenyl)(3-{[(4-chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)methanone) Related Products
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